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2,5-Dimethyloctane experimental vs calculated
properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2,5-Dimethyloctane

CAS No.: 15869-89-3

Cat. No.: S1517939

Experimental Property Data for 2,5-Dimethyloctane

The table below summarizes the available experimental data for 2,5-dimethyloctane from the National

Institute of Standards and Technology (NIST) and other chemical databases [1] [2].

Property Value /| Range Method | Source

Molecular Formula CioH22 -[1] [2]

Molar Mass 142.286 g/mol - [1]

Density 0.732 g/cm3 Experimental [2]

Boiling Point 158 °C (at 760 mmHQ) Experimental [2]

Critical Temperature 600.4 K Critically evaluated recommendation
[1]

Critical Pressure 2151.4 kPa Critically evaluated recommendation

[1]
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Property Value /| Range Method / Source

Critical Density Available (Liquid and Gas) Critically evaluated recommendation
[1]

Enthalpy of Available (as a function of Critically evaluated recommendation

Vaporization Temperature) [1]

Flash Point 80.3 °C Experimental [2]

Vapor Pressure 3.48 mmHg (at 25°C) Experimental [2]

Refractive Index 1.411 Experimental [2]

According to NIST, the data are critically evaluated recommendations, which means they are generated
through dynamic data analysis and are considered highly reliable [1]. The properties marked as

"experimental” in the table are typically determined through established laboratory methods.

Workflow for Property Comparison

For a rigorous comparison, the general workflow involves parallel experimental and computational tracks,

with the final step being a critical comparison of the results. The diagram below outlines this process.
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Start: Property Comparison Study

1. Purify Compound 1. Build Molecular Model

¢ l

2. Perform Measurement
(e.g., Boiling Point, Density)

2. Geometry Optimization

l

3. Select Calculation Method
(e.g., DFT, MD)

¢ l

3. Critical Evaluation
of Data

4. Run Simulation/Calculation

Report Findings

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s1517939?utm_src=pdf-body-img
https://www.smolecule.com/products/s1517939?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1517939?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

References

1., 2 -5 -- Critically Evaluated Thermophysical dimethyloctane ... Property [wtt-pro.nist.gov]
2.,2-5| CAS#:15869-89-3 | Chemsrc dimethyloctane [chemsrc.com]

To cite this document: Smolecule. [2,5-Dimethyloctane experimental vs calculated properties].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1517939#2-5-

dimethyloctane-experimental-vs-calculated-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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